3,4,7,9-Tetramethyl-1-(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 3,4,7,9-tetramethyl-1-(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C17H25N7O3/c1-11-12(2)24-13-14(20(3)17(26)21(4)15(13)25)18-16(24)23(19-11)6-5-22-7-9-27-10-8-22/h12H,5-10H2,1-4H3
• InChI Key: GTOREKMZZSMMOL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)CCN4CCOCC4)C
• Molecular Formula: C17H25N7O3
• Molecular Weight: 375.4 g/mol

Description

3,4,7,9-Tetramethyl-1-(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione is a useful research compound. Its molecular formula is C17H25N7O3 and its molecular weight is 375.433. The purity is usually 95%.
BenchChem offers high-quality 3,4,7,9-Tetramethyl-1-(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4,7,9-Tetramethyl-1-(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis of Morpholine Derivatives

Compounds with morpholine groups, such as "3,8-Disubstituted-5H-Pyrimido[5’,4’:5,6][1,4]Thiazino[3,2-e][1,2,4]triazine," have been synthesized for their potential biological activities. The structural modifications and synthetic approaches provide insights into the development of novel heterocyclic systems with potential therapeutic applications (Karimian & Karimi, 2020).

Antibacterial and Antitumor Agents

Research on triazinyl and triazolyl derivatives of quinazolinediones has shown significant potency against human cell lines, highlighting the potential of triazine derivatives in the development of new antitumor agents (Al-Romaizan, Ahmed, & Elfeky, 2019). Another study synthesized and evaluated the antibacterial activity of 3-substituted-8-methoxy-1, 2, 4-triazino[3, 4-b]benzothiazole-4(H)-ones, emphasizing the relevance of triazine derivatives in antimicrobial research (Vartale et al., 2008).

Material Science Applications

Polymer Synthesis

The synthesis of new heat-resistant polyamides bearing a s-triazine ring indicates the utility of triazine derivatives in the development of advanced materials with excellent thermal stability and flame retardancy (Dinari & Haghighi, 2017). This research demonstrates the potential of incorporating triazine derivatives into polymers for enhanced material properties.